Cas no 6386-38-5 (Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate)

• Product Name: Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate
• CAS No: 6386-38-5
• MF: C₁₈H₂₈O₃
• MW: 292.413125991821
• MDL: MFCD00210461
• CID: 46725
• Update Time: 2025-06-25

Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate
• METHY(3,5-DI -TERT -BUTYL -4- HYDROXYPHENYL)-PROPIONATE
• Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate
• Methyl 3-[3,5-di(tert-butyl)-4-hydroxyphenyl]-propanoate
• 3-(3,5-Di-tert-butyl-4-hydroxyphenyl)propionic Acid Methyl Ester
• 3,5-Bis(1,1-dimethylethyl)-4-hydroxybenzenepropanoic acid methyl ester
• Benzenepropanoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, methyl ester
• 35RWF1ITXJ
• Methyl 3,5-bis(tert-butyl)-4-hydroxyhydrocinnamate
• PXMJCECEFTYEKE-UHFFFAOYSA-N
• methyl 3-[3,5-di(tert-butyl)-4-hydroxyphenyl]propanoate
• Hydrocinnamic acid, 3,5-di-tert-butyl-4-hydroxy-, methyl ester
• 3,5-Bis(1,1-dimethylethyl)-4-hydroxybenzenepr

• MDL： MFCD00210461
• Inchi： 1S/C18H28O3/c1-17(2,3)13-10-12(8-9-15(19)21-7)11-14(16(13)20)18(4,5)6/h10-11,20H,8-9H2,1-7H3
• InChI Key： PXMJCECEFTYEKE-UHFFFAOYSA-N
• SMILES： COC(CCC1C=C(C(C)(C)C)C(O)=C(C(C)(C)C)C=1)=O

Computed Properties

• Exact Mass: 292.20400
• Monoisotopic Mass: 292.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White crystalline solid
• Density: 1
• Melting Point: 65.0 to 69.0 deg-C
• Boiling Point: 130°C/0.1mmHg(lit.)
• Flash Point: 124.2ºC
• Refractive Index: 1.5
• PSA: 46.53000
• LogP: 4.09280

Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H411
• Warning Statement： P273-P391-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：DA8342475
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate

Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate (CAS No. 6386-38-5): An Overview

Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate (CAS No. 6386-38-5) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, often referred to as Irganox 1076 in commercial contexts, is a member of the hindered phenol class of antioxidants. Its primary function is to protect organic materials from oxidative degradation, thereby extending their shelf life and maintaining their physical properties.

The chemical structure of Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate consists of a phenolic hydroxyl group (-OH) and two tert-butyl groups (-C(CH₃)₃) attached to the aromatic ring. The methoxy group (-OCH₃) at the propionate side chain further enhances its stability and reactivity. This unique structure makes it an effective antioxidant by scavenging free radicals and preventing the propagation of oxidative reactions.

In recent years, extensive research has been conducted to explore the multifaceted applications of Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate. One notable study published in the Journal of Applied Polymer Science demonstrated its efficacy in enhancing the thermal stability and mechanical properties of polymeric materials. The compound was found to significantly reduce thermal degradation and improve the tensile strength of polymers under harsh conditions.

Beyond its use in polymer stabilization, Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate has also shown promise in pharmaceutical applications. Research published in the European Journal of Medicinal Chemistry highlighted its potential as a stabilizer for drug formulations. The compound's ability to protect active pharmaceutical ingredients (APIs) from oxidative degradation ensures that the therapeutic efficacy of drugs is maintained over extended periods.

In the context of biotechnology, Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate has been investigated for its role in preserving the integrity of biological samples. A study in the Biochemical Journal reported that this compound effectively prevents lipid peroxidation in cell membranes, thereby maintaining cellular function and viability. This property makes it a valuable additive in biopreservation solutions used in research and clinical settings.

The environmental impact of Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate has also been a subject of interest. Research published in the Journal of Environmental Science and Health indicated that while the compound is generally considered safe for use in various applications, proper disposal and handling practices are essential to minimize any potential environmental risks. The study emphasized the importance of adhering to regulatory guidelines to ensure sustainable use.

In conclusion, Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate (CAS No. 6386-38-5) is a multifunctional compound with a wide range of applications across multiple industries. Its effectiveness as an antioxidant, stabilizer, and preservative has been well-documented through numerous studies and practical applications. As research continues to uncover new uses and benefits, this compound remains a vital component in the development of advanced materials and formulations.